Cas no 2171915-45-8 ({1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride)

• Product Name: {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride
• CAS No: 2171915-45-8
• MF: C₁₀H₁₃BrClNS
• MW: 294.638919591904
• CID: 5460017
• PubChem ID: 132372556
• Update Time: 2025-10-29

{1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {1-[(4-bromophenyl)sulfanyl]cyclopropyl}methanamine hydrochloride
• (1-((4-Bromophenyl)thio)cyclopropyl)methanamine hydrochloride
• [1-(4-bromophenyl)sulfanylcyclopropyl]methanamine;hydrochloride
• starbld0025799
• Z3063884747
• {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride

• Inchi： 1S/C10H12BrNS.ClH/c11-8-1-3-9(4-2-8)13-10(7-12)5-6-10;/h1-4H,5-7,12H2;1H
• InChI Key： WIDVEMRQRRNXIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1(CN)CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 51.3

Additional information on {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride

Introduction to {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine Hydrochloride (CAS No. 2171915-45-8)

The compound {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride, identified by the CAS number 2171915-45-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring, a sulfanyl group, and a bromophenyl moiety. The presence of these functional groups makes it a versatile building block for further chemical modifications and explorations.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to induce specific biological activities. The sulfanyl group in this compound adds another layer of complexity, potentially influencing its reactivity and bioavailability. The bromophenyl substituent further enhances the molecule's versatility, making it a valuable asset in synthetic chemistry.

One of the most notable aspects of {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride is its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various transformations, such as alkylation, acylation, and substitution reactions, to yield derivatives with enhanced pharmacological properties. These derivatives have shown promise in anti-inflammatory, antiviral, and anticancer studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have made the synthesis more efficient and scalable, which is crucial for its potential commercial applications. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cyclopropanation and sulfanylation.

In terms of pharmacokinetics, {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride exhibits favorable absorption profiles in preclinical models. Studies suggest that the compound's bioavailability is influenced by its lipophilicity and solubility properties. These attributes make it an attractive candidate for further development into orally active drugs.

Another area of interest is the compound's interaction with biological systems. Preclinical data indicate that it may modulate key signaling pathways involved in inflammation and cellular proliferation. This has led to investigations into its potential as an anti-inflammatory agent or an anticancer therapeutic.

Despite its promising properties, challenges remain in fully harnessing the potential of {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride. Issues such as scalability, stability under physiological conditions, and toxicity profiles need to be addressed before it can be considered for clinical trials.

In conclusion, {1-(4-bromophenyl)sulfanylcyclopropyl}methanamine hydrochloride (CAS No. 2171915-45-8) represents a valuable addition to the arsenal of compounds available for drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological insights, positions it as a promising candidate for future research and development efforts.